Cas no 2228217-50-1 (3-(2-methoxy-4-nitrophenyl)butanoic acid)

• Product Name: 3-(2-methoxy-4-nitrophenyl)butanoic acid
• CAS No: 2228217-50-1
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 6228627
• PubChem ID: 165967858
• Update Time: 2025-10-31

3-(2-methoxy-4-nitrophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxy-4-nitrophenyl)butanoic acid
• 2228217-50-1
• EN300-1760731

• Inchi： 1S/C11H13NO5/c1-7(5-11(13)14)9-4-3-8(12(15)16)6-10(9)17-2/h3-4,6-7H,5H2,1-2H3,(H,13,14)
• InChI Key： CJGUCLTYVJDDGE-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(C)CC(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.07937252g/mol
• Monoisotopic Mass: 239.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 92.4Ų

Additional information on 3-(2-methoxy-4-nitrophenyl)butanoic acid

Introduction to 3-(2-methoxy-4-nitrophenyl)butanoic acid (CAS No. 2228217-50-1)

3-(2-methoxy-4-nitrophenyl)butanoic acid, identified by the Chemical Abstracts Service (CAS) number 2228217-50-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a butanoic acid moiety linked to a nitro-substituted methoxyphenyl group, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 3-(2-methoxy-4-nitrophenyl)butanoic acid consists of a four-carbon chain (butanoic acid backbone) attached to a phenyl ring substituted with both a methoxy group at the 2-position and a nitro group at the 4-position. This specific arrangement imparts distinct electronic and steric characteristics, influencing its reactivity and potential biological activity. The presence of both electron-withdrawing (nitro) and electron-donating (methoxy) groups on the aromatic ring creates a balance that can modulate interactions with biological targets, making this compound a promising candidate for further investigation.

In recent years, the demand for novel pharmacophores with tailored properties has driven extensive research into structurally diverse organic compounds. 3-(2-methoxy-4-nitrophenyl)butanoic acid has emerged as a compound of interest due to its potential applications in medicinal chemistry. Its unique structural features suggest that it may serve as a precursor for the synthesis of more complex molecules with therapeutic relevance. The nitro group, in particular, is known for its ability to participate in various chemical transformations, including reduction to an amine or diazotization, which can be exploited in the development of new drug candidates.

One of the most compelling aspects of 3-(2-methoxy-4-nitrophenyl)butanoic acid is its potential role in the synthesis of bioactive molecules. The butanoic acid moiety can be functionalized in multiple ways, allowing for the introduction of additional pharmacophoric elements or tags that enhance solubility, bioavailability, or target specificity. This flexibility makes it an attractive building block for medicinal chemists seeking to design novel small-molecule drugs.

Recent studies have highlighted the importance of phenyl derivatives in drug discovery. Compounds containing nitro-substituted aromatic rings have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The methoxy group at the 2-position of 3-(2-methoxy-4-nitrophenyl)butanoic acid further enhances its potential by providing additional electronic modulation and influencing metabolic stability. These features collectively contribute to its utility as a scaffold for developing next-generation pharmaceuticals.

The synthesis of 3-(2-methoxy-4-nitrophenyl)butanoic acid typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts acylation followed by nitration and methylation, or direct functionalization of commercially available precursors. Advanced techniques such as catalytic hydrogenation or palladium-catalyzed cross-coupling reactions may also be employed to introduce additional modifications or improve reaction efficiency.

In the context of drug development, 3-(2-methoxy-4-nitrophenyl)butanoic acid has been explored as a precursor for several novel compounds with demonstrated biological activity. For instance, derivatives of this molecule have been investigated for their potential role in modulating enzyme activity or interacting with specific binding sites on proteins. The nitro group's ability to engage in hydrogen bonding and hydrophobic interactions makes it particularly useful for designing molecules with high affinity for biological targets.

The pharmacokinetic properties of 3-(2-methoxy-4-nitrophenyl)butanoic acid are also subjects of interest. Understanding how this compound is metabolized and eliminated by the body is crucial for optimizing its therapeutic index and minimizing potential side effects. Preclinical studies have begun to explore these aspects, providing insights into its potential as a lead compound or intermediate in drug discovery programs.

As research continues to advance, the applications of 3-(2-methoxy-4-nitrophenyl)butanoic acid are expected to expand further. Innovations in synthetic methodologies and computational modeling are likely to enhance our ability to design and optimize derivatives with improved pharmacological profiles. The integration of machine learning techniques into drug discovery pipelines may also accelerate the identification of novel compounds based on structural features similar to those found in 3-(2-methoxy-4-nitrophenyl)butanoic acid.

The broader impact of such compounds on healthcare is significant. By providing chemists with versatile building blocks like 3-(2-methoxy-4-nitrophenyl)butanoic acid, researchers can more efficiently explore new therapeutic avenues and develop treatments for unmet medical needs. The continued investigation into this compound and its derivatives underscores the importance of foundational chemical research in advancing pharmaceutical science.